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Compound of Interest

Compound Name: Strontium arsenate

Cat. No.: B079259 Get Quote

The disposal of strontium arsenate, a highly toxic and carcinogenic compound, is strictly

regulated to prevent harm to human health and the environment.[1] As a hazardous waste

containing arsenic, it falls under the purview of federal and state regulations such as the

Resource Conservation and Recovery Act (RCRA) in the United States.[2][3] Laboratories must

adhere to rigorous protocols for its handling and disposal.

Immediate Safety and Handling
Before beginning any procedure that involves strontium arsenate, it is crucial to understand

the associated hazards. Strontium arsenate is toxic if inhaled, ingested, or absorbed through

the skin and is a known human carcinogen.[1][4]

Personal Protective Equipment (PPE):

Gloves: Nitrile gloves are recommended.[5] Always inspect gloves before and after use.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Lab Coat: A lab coat must be worn to prevent skin contact.

Respiratory Protection: All manipulations that could generate dust or aerosols must be

conducted in a certified chemical fume hood, glove box, or other suitable containment device

to minimize inhalation exposure.[5]

Handling and Storage:
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Designate a specific area within the laboratory for working with arsenic compounds and label

it appropriately with hazard warnings (e.g., "Carcinogen in Use Area").[5]

Store strontium arsenate in a cool, dry, well-ventilated area in a tightly sealed and clearly

labeled container.

Keep it separate from incompatible materials such as strong acids, which can form toxic

arsenic fumes.[5]

Spill Response:

Any spill of an arsenic-containing compound must be treated as a major spill event and

reported immediately to the institution's Environmental Health and Safety (EHS) department.

[5]

Evacuate the immediate area.

Do not attempt to clean up a spill unless you are trained and equipped to do so.

Regulatory Framework
The management of hazardous waste, including strontium arsenate, is governed by a "cradle-

to-grave" system established by the RCRA.[3] This framework mandates that generators of

hazardous waste are responsible for its proper identification, management, treatment, and

disposal.[6][7] Regulations are enforced by the U.S. Environmental Protection Agency (EPA)

and authorized state agencies, which may have additional, more stringent requirements.[2][6]

Quantitative Exposure Limits
To ensure personnel safety, regulatory bodies have established workplace exposure limits for

inorganic arsenic compounds. Adherence to these limits is mandatory.
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Parameter Limit Agency Notes

Permissible Exposure

Limit (PEL)
0.01 mg/m³ OSHA

8-hour time-weighted

average.[1]

Recommended

Exposure Limit (REL)
0.002 mg/m³ NIOSH

15-minute ceiling limit.

[1]

Threshold Limit Value

(TLV)
0.01 mg/m³ ACGIH

8-hour time-weighted

average.[1]

Step-by-Step Disposal Protocol for Laboratories
The following procedure outlines the standard steps for the safe disposal of strontium
arsenate waste from a research or laboratory setting. Note: Chemical treatment or

neutralization of arsenic waste should not be attempted at the laboratory scale without specific

protocols and approval from your institution's EHS department. The methods described in the

literature, such as solidification, vitrification, or large-scale chemical precipitation, are industrial

processes not intended for lab bench execution.[8][9]

Step 1: Waste Segregation and Collection

Do not mix strontium arsenate waste with any other waste streams, including other heavy

metals or general chemical waste, unless explicitly permitted by your institution's EHS

guidelines.[10]

Collect all solid waste, including contaminated PPE (gloves, wipes), weigh paper, and any

residual powder, in a designated, compatible hazardous waste container.[5]

Airtight, sealable containers, such as a brown glass bottle or a clearly marked polyethylene

container, are appropriate.[5] The container must be in good condition and compatible with

the waste.

Collect all contaminated rinse water from cleaning glassware or equipment as hazardous

waste. Drain disposal of any arsenic-containing material is strictly forbidden.[5]

Step 2: Container Labeling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/1740.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1740.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1740.pdf
https://www.benchchem.com/product/b079259?utm_src=pdf-body
https://www.benchchem.com/product/b079259?utm_src=pdf-body
https://www.dcceew.gov.au/sites/default/files/documents/arsenic.pdf
https://abis-files.deu.edu.tr/avesis/8258f765-84df-4766-b089-968fe2947e4d?AWSAccessKeyId=SMJK9SXVPRL0PZ4G0T0O&Expires=1765770187&Signature=NuN%2BRX80HcjOkU%2FyB2%2B5PE97Px4%3D
https://www.benchchem.com/product/b079259?utm_src=pdf-body
https://utiasafety.tennessee.edu/hazardous-waste-guide/
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0008_-_arsenic_compounds.ashx?la=en
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0008_-_arsenic_compounds.ashx?la=en
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0008_-_arsenic_compounds.ashx?la=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


As soon as the first drop of waste is added, label the container with a hazardous waste tag

provided by your EHS department.[10]

The label must include:

The words "Hazardous Waste."

The full chemical name: "Strontium Arsenate."

The specific hazards (e.g., "Toxic," "Carcinogen").[5]

The name and contact information of the responsible researcher or lab.

The accumulation start date.

Step 3: Waste Storage

Keep the waste container tightly sealed except when adding waste.

Store the container in a designated satellite accumulation area (SAA) within the lab, such as

a secondary containment bin under a fume hood.[10]

The storage area should be clearly marked with a "Hazardous Waste" sign.[10]

Step 4: Arrange for Disposal

Once the waste container is full or you are finished generating this waste stream, submit a

chemical waste pickup request to your institution's EHS or hazardous waste management

department.[5]

Do not exceed the allowable accumulation time limits for hazardous waste as defined by

federal and institutional regulations.

The following diagram illustrates the standard workflow for the proper disposal of strontium
arsenate from a laboratory setting.
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Caption: Workflow for the safe laboratory disposal of strontium arsenate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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